1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene
Catalog No.
S5048988
CAS No.
38059-94-8
M.F
C12H15NO5
M. Wt
253.25 g/mol
Availability
In Stock
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CAS Number
38059-94-8
Product Name
1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene
IUPAC Name
1,2,3-trimethoxy-5-[(E)-2-nitroprop-1-enyl]benzene
Molecular Formula
C12H15NO5
Molecular Weight
253.25 g/mol
InChI
InChI=1S/C12H15NO5/c1-8(13(14)15)5-9-6-10(16-2)12(18-4)11(7-9)17-3/h5-7H,1-4H3/b8-5+
InChI Key
TUTKQLIXDCWWJG-VMPITWQZSA-N
SMILES
CC(=CC1=CC(=C(C(=C1)OC)OC)OC)[N+](=O)[O-]
Canonical SMILES
CC(=CC1=CC(=C(C(=C1)OC)OC)OC)[N+](=O)[O-]
Isomeric SMILES
C/C(=C\C1=CC(=C(C(=C1)OC)OC)OC)/[N+](=O)[O-]
The exact mass of the compound 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene is 253.09502258 g/mol and the complexity rating of the compound is 298. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
Currently Available Information:
There is limited information readily available on the specific scientific research applications of 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene. Scientific databases like PubChem [] acknowledge its existence but do not mention any current research areas.
Potential Research Areas:
Due to the presence of functional groups like methoxy (-OCH3) and nitro (-NO2), 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene could be of interest for research in a few areas:
- Organic synthesis: The compound might serve as a starting material for the synthesis of more complex molecules with desired properties. The reactive nitro group can be exploited for further chemical transformations [].
- Material science: The combination of electron-donating methoxy groups and an electron-withdrawing nitro group could influence the material properties, potentially leading to applications in areas like dyes or optoelectronic materials [].
XLogP3
2.5
Hydrogen Bond Acceptor Count
5
Exact Mass
253.09502258 g/mol
Monoisotopic Mass
253.09502258 g/mol
Heavy Atom Count
18
Dates
Last modified: 11-23-2023
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